Cas no 65126-09-2 (5-(nitromethyl)-3-phenyl-1H-pyrazole)

• Product Name: 5-(nitromethyl)-3-phenyl-1H-pyrazole
• CAS No: 65126-09-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 3231648
• PubChem ID: 12390056
• Update Time: 2025-05-20

5-(nitromethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 3-(NITROMETHYL)-5-PHENYL-
• 5-(nitromethyl)-3-phenyl-1H-pyrazole
• EN300-1865165
• 65126-09-2

• Inchi： 1S/C10H9N3O2/c14-13(15)7-9-6-10(12-11-9)8-4-2-1-3-5-8/h1-6H,7H2,(H,11,12)
• InChI Key： BWZLAQAQIUISIU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(C[N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 5-(nitromethyl)-3-phenyl-1H-pyrazole

5-(Nitromethyl)-3-phenyl-1H-pyrazole (CAS No. 65126-09-2): A Comprehensive Overview

The compound 5-(nitromethyl)-3-phenyl-1H-pyrazole (CAS No. 65126-09-2) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazole family, which is a five-membered ring containing two nitrogen atoms. The presence of the nitromethyl group at position 5 and the phenyl group at position 3 imparts unique electronic and structural properties to the compound, making it a subject of interest in both academic and industrial research.

Pyrazoles are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The 5-(nitromethyl)-3-phenyl-1H-pyrazole structure is particularly notable due to the electron-withdrawing nitro group, which can influence the reactivity of the molecule in various transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of 5-(nitromethyl)-3-phenyl-1H-pyrazole lies in its use as a building block for constructing more complex molecules with enhanced pharmacological properties. Researchers have explored its ability to undergo nucleophilic substitution, cycloaddition, and other pericyclic reactions, which are critical steps in drug discovery pipelines. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in drug discovery, 5-(nitromethyl)-3-phenyl-1H-pyrazole has also been investigated for its applications in materials science. The molecule's aromaticity and conjugated system make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 5-(nitromethyl)-3-phenyl-1H-pyrazole typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of amines with carbonyl compounds under specific thermal or catalytic conditions. Researchers have also explored green chemistry methods to synthesize this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste and environmental impact.

From an environmental perspective, understanding the fate and behavior of 5-(nitromethyl)-3-phenyl-1H-pyrazole in natural systems is crucial for assessing its potential risks to ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 5-(nitromethyl)-3-phenyl-1H-pyrazole (CAS No. 65126-09-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and biological studies, position it as a valuable tool for advancing both scientific research and industrial innovation.